5-[(Benzyloxy)methyl]-4,5-dihydro-1,2-thiazole

• CAS No.: 827614-85-7
• Molecular Formula: C11H13NOS
• Molecular Weight: 207.29 g/mol
• IUPAC Name: 5-(phenylmethoxymethyl)-4,5-dihydro-1,2-thiazole
• InChI: InChI=1S/C11H13NOS/c1-2-4-10(5-3-1)8-13-9-11-6-7-12-14-11/h1-5,7,11H,6,8-9H2
• InChI Key: YLQWGDWNDTWAJF-UHFFFAOYSA-N
• Canonical SMILES: C1C=NSC1COCC2=CC=CC=C2

Description

5-[(Benzyloxy)methyl]-4,5-dihydro-1,2-thiazole is an organic compound belonging to the class of thiazoles. Thiazoles are heterocyclic compounds containing both sulfur and nitrogen atoms in a five-membered ring. This particular compound features a benzyloxy group attached to a methyl group, which is further connected to the thiazole ring. The presence of the benzyloxy group imparts unique chemical properties to the compound, making it of interest in various fields of research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-[(Benzyloxy)methyl]-4,5-dihydro-1,2-thiazole can be achieved through several synthetic routes. One common method involves the reaction of a thiazole precursor with a benzyloxy methylating agent under controlled conditions. The reaction typically requires a base, such as sodium hydride, to deprotonate the thiazole precursor, followed by the addition of the benzyloxy methylating agent. The reaction is carried out in an aprotic solvent, such as dimethylformamide (DMF), at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods: In an industrial setting, the production of 5-[(Benzyloxy)methyl]-4,5-dihydro-1,2